Tetrahydrofurans

  • N-Decanoyl-DL-homoserine lactone
    • Cat. No.:
    • B025820
    • CAS No.:
    • 106983-36-2
    • Molecular Formula:
    • C14H25NO3
    • Molecular Weight:
    • 255.35 g/mol
    Description
    N-Decanoyl-DL-homoserine lactone is a N-acyl-amino acid. N-Decanoyl-DL-homoserine lactone is a natural product found in Azospirillum lipoferum with data available.
  • 3-(Tetrahydrofurfurylaminocarbonyl)phenylboronic acid p...
    • Cat. No.:
    • B1453401
    • CAS No.:
    • 1073355-06-2
    • Molecular Formula:
    • C18H26BNO4
    • Molecular Weight:
    • 331.2 g/mol
    Description
    3-(Tetrahydrofurfurylaminocarbonyl)phenylboronic acid pinacol ester is a useful research compound. Its molecular formula is C18H26BNO4 and its molecular weight is 331.2 g/mol. The purity is usually 95%. The ex...
  • 4-(Tetrahydrofurfurylaminocarbonyl)phenylboronic acid p...
    • Cat. No.:
    • B1393460
    • CAS No.:
    • 1073355-09-5
    • Molecular Formula:
    • C18H26BNO4
    • Molecular Weight:
    • 331.2 g/mol
    Description
    4-(Tetrahydrofurfurylaminocarbonyl)phenylboronic acid pinacol ester is a useful research compound. Its molecular formula is C18H26BNO4 and its molecular weight is 331.2 g/mol. The purity is usually 95%. The ex...
  • 3-((Tetrahydrofuran-2-YL)methylcarbamoyl)phenylboronic ...
    • Cat. No.:
    • B568088
    • CAS No.:
    • 1218790-83-0
    • Molecular Formula:
    • C12H16BNO4
    • Molecular Weight:
    • 249.073
    Description
    3-((Tetrahydrofuran-2-YL)methylcarbamoyl)phenylboronic acid is a useful research compound. Its molecular formula is C12H16BNO4 and its molecular weight is 249.073. The purity is usually 95%. BenchChem offers h...
  • N-(propan-2-yl)oxolan-3-amine
    • Cat. No.:
    • B2698675
    • CAS No.:
    • 1339853-94-9
    • Molecular Formula:
    • C7H15NO
    • Molecular Weight:
    • 129.203
    Description
    N-(propan-2-yl)oxolan-3-amine is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.203. The purity is usually 95%. BenchChem offers high-quality N-(propan-2-yl)oxolan...
  • cis-3,4-Tetrahydrofurandiamine
    • Cat. No.:
    • B124447
    • CAS No.:
    • 143376-47-0
    • Molecular Formula:
    • C4H10N2O
    • Molecular Weight:
    • 102.14 g/mol
    Description
    Cis-3,4-Tetrahydrofurandiamine is a useful research compound. Its molecular formula is C4H10N2O and its molecular weight is 102.14 g/mol. The purity is usually 95%. BenchChem offers high-quality cis-3,4-Tetrah...
  • (Tetrahydrofuran-3-yl)methanamine
    • Cat. No.:
    • B069705
    • CAS No.:
    • 165253-31-6
    • Molecular Formula:
    • C5H11NO
    • Molecular Weight:
    • 101.15 g/mol
    Description
    (Tetrahydrofuran-3-yl)methanamine is a useful research compound. Its molecular formula is C5H11NO and its molecular weight is 101.15 g/mol. The purity is usually 95%. The exact mass of the compound (Tetrahydro...
  • (R)-(-)-Tetrahydrofurfurylamine
    • Cat. No.:
    • B141050
    • CAS No.:
    • 7202-43-9
    • Molecular Formula:
    • C5H11NO
    • Molecular Weight:
    • 101.15 g/mol
    Description
    (R)-Tetrahydrofuran-2-yl-methylamine is a synthetic intermediate useful for pharmaceutical synthesis.
  • (R)-(+)-2-Tetrahydrofuroic acid
    • Cat. No.:
    • B1301991
    • CAS No.:
    • 87392-05-0
    • Molecular Formula:
    • C5H8O3
    • Molecular Weight:
    • 116.11 g/mol
    Description
    (R)-(+)-2-Tetrahydrofuroic acid is a useful research compound. Its molecular formula is C5H8O3 and its molecular weight is 116.11 g/mol. The purity is usually 95%. The exact mass of the compound (R)-(+)-2-Tetr...
  • 4-((Tetrahydrofuran-2-YL)methylcarbamoyl)phenylboronic ...
    • Cat. No.:
    • B1454266
    • CAS No.:
    • 874534-61-9
    • Molecular Formula:
    • C12H16BNO4
    • Molecular Weight:
    • 249.07 g/mol
    Description
    4-((Tetrahydrofuran-2-YL)methylcarbamoyl)phenylboronic acid is a useful research compound. Its molecular formula is C12H16BNO4 and its molecular weight is 249.07 g/mol. The purity is usually 95%. BenchChem off...